5-(Thiophen-2-yl)-1,3-thiazole-4-carboxylic acid

• CAS: 1047676-26-5
• Molecular Formula: C8H5NO2S2
• Molecular Weight: 211.3 g/mol
• SMILES: C1=CSC(=C1)C2=C(N=CS2)C(=O)O
• InChI: InChI=1S/C8H5NO2S2/c10-8(11)6-7(13-4-9-6)5-2-1-3-12-5/h1-4H,(H,10,11)
• InChIKey: VAYKBVSQFCYPNE-UHFFFAOYSA-N

Chemical Identity of 5-(Thiophen-2-yl)-1,3-thiazole-4-carboxylic acid

5-(Thiophen-2-yl)-1,3-thiazole-4-carboxylic acid (CAS 1047676-26-5) is a heterocyclic organic compound consisting of a 1,3-thiazole ring substituted at the 5-position with a thiophen-2-yl group and at the 4-position with a carboxylic acid functionality . It belongs to the class of 5-aryl-thiazole-4-carboxylic acids, which are widely investigated as versatile scaffolds in medicinal chemistry and as building blocks in organic synthesis [1]. The compound possesses a molecular formula of C8H5NO2S2 and a molecular weight of 211.3 g/mol . Its unique heteroaryl architecture, combining the electron-rich thiophene ring with the polarizable thiazole core, distinguishes it from simple phenyl or furan analogs and underpins its potential for specific biological target engagement [2].

5-aryl-thiazole-4-carboxylic acid scaffold for medicinal chemistry and library synthesis

Thiophen-2-yl substitution reported to enhance polarizability and π-stacking potential

Carboxylic acid handle enables amide/ester derivatization for SAR exploration

• [1] Al Dulaimy, Z. K., Kadhim, A. A., Attia, A. K., & Thani, M. Z. (2017). Synthesis and Antibacterial Study of New 2-Amino-5-Aryl-1,3-Thiazole-4-Carboxylic Acid Derivatives. Ibn AL-Haitham Journal For Pure and Applied Sciences, 26(2), 188-197. View Source
• [2] August, R., Davis, C., & Taylor, R. (1986). Electrophilic aromatic reactivities via pyrolysis of esters. Part 21. σ+ Values for thiazole: the high polarisability of thiazole, and the effect of hydrogen bonding on the reactivity of N-containing heterocycles. Journal of the Chemical Society, Perkin Transactions 2, 1265-1268. View Source

Non-Interchangeability with Generic Thiazole Analogs

Substitution of 5-(Thiophen-2-yl)-1,3-thiazole-4-carboxylic acid with generic thiazole-4-carboxylic acid analogs is not scientifically valid due to profound differences in physicochemical and electronic properties that directly impact biological target engagement and synthetic utility. Unlike the unsubstituted core, the presence of the electron-rich thiophen-2-yl moiety significantly alters the molecule's lipophilicity (calculated LogP of 2.57 vs. 0.74 for the unsubstituted core ) and electronic distribution, which governs its binding affinity to hydrophobic enzyme pockets and its ability to participate in π-stacking interactions [1]. Furthermore, the specific regioisomeric arrangement (5-thiophen-2-yl vs. 2-thiophen-2-yl) dictates the spatial orientation of the carboxylic acid group, a critical determinant for receptor binding and metal coordination in metalloenzyme inhibition [2]. Therefore, procurement of the exact compound, rather than a generic analog, is essential to ensure reproducible results in structure-activity relationship (SAR) studies and targeted synthesis campaigns.

Lipophilicity shift alters binding profile

Generic thiazole-4-carboxylic acid (LogP ~0.74) lacks the higher lipophilicity (LogP 2.57) required for hydrophobic pocket engagement; target binding may not transfer.

Regioisomeric arrangement dictates spatial orientation

5-thiophen-2-yl substitution defines carboxylic acid geometry for receptor interaction; 2-thiophen-2-yl or other isomers may shift metal coordination and binding.

Electronic distribution differs from phenyl/furan analogs

Thiophene’s higher polarizability (Δσ+ ~1.72 vs. benzene) influences π-stacking and metabolic susceptibility; analog performance may not replicate.

• [1] August, R., Davis, C., & Taylor, R. (1986). Electrophilic aromatic reactivities via pyrolysis of esters. Part 21. σ+ Values for thiazole: the high polarisability of thiazole, and the effect of hydrogen bonding on the reactivity of N-containing heterocycles. Journal of the Chemical Society, Perkin Transactions 2, 1265-1268. View Source
• [2] Yan, Y.-H., Zhu, K.-R., Yang, L.-L., & Li, G.-B. (2023). Crystal structure of B1 NDM-1 MBL in complex with 2-amino-5-(2-(thiophen-2-yl)ethyl)thiazole-4-carboxylic acid. PDB ID: 8hyc. View Source

Differentiation from 5-Phenyl and 5-Furan Analogs

Enhanced Polarizability over Phenyl Analog

The electronic nature of the 5-substituent on the thiazole ring is a critical determinant of a compound's reactivity and potential for biological target engagement. The target compound, bearing a thiophen-2-yl group, exhibits significantly different electronic characteristics compared to the common phenyl analog. The thiophene moiety is known to be more electron-rich and polarizable than a phenyl ring. This is quantitatively supported by gas-phase electrophilic reactivity data, which indicate that the α-position of thiophene is approximately 1.72 σ+ units more reactive than the corresponding position in benzene [1]. This enhanced electron density on the thiophene ring is expected to strengthen π-stacking interactions with aromatic residues in biological targets and alter the compound's susceptibility to electrophilic metabolic processes compared to the 5-phenyl analog [2].

Polarizability vs. Phenyl

Class-level inference

Target Thiophene α: high polarizability

Comparator Benzene: baseline electrophile

Δ ≈ 1.72 σ+ units greater reactivity

Supports distinct π-stacking & metabolic profiles

Gas-phase pyrolysis data; reactivity series context

Evidence Dimension	Relative electrophilic reactivity (σ+ scale)
Target Compound Data	Thiophene α-position: High polarizability (qualitative)
Comparator Or Baseline	Benzene: Baseline electrophile (σ+ scale reference)
Quantified Difference	Approximately 1.72 σ+ units greater reactivity for thiophene α-position vs. benzene [1]
Conditions	Gas-phase pyrolysis of 1-arylethyl acetates at 650 K; reactivity differences derived from σ+ values

Why This Matters

This electronic difference dictates that the target compound will have different intermolecular interaction profiles (e.g., π-stacking, hydrogen bonding) and metabolic stability than its phenyl analog, making it a distinct tool for probing SAR and optimizing lead candidates.

• [1] August, R., Davis, C., & Taylor, R. (1986). Electrophilic aromatic reactivities via pyrolysis of esters. Part 21. σ+ Values for thiazole: the high polarisability of thiazole, and the effect of hydrogen bonding on the reactivity of N-containing heterocycles. Journal of the Chemical Society, Perkin Transactions 2, 1265-1268. View Source
• [2] Iturrioz-Rodríguez, N., et al. (2017). Thiophene/thiazole-benzene replacement on guanidine derivatives targeting α2-Adrenoceptors. European Journal of Medicinal Chemistry. View Source

Melting Point: Purity and Handling Indicator

Fundamental physicochemical properties can serve as powerful discriminators between structurally similar analogs, impacting both procurement quality control and experimental handling. The target compound, 5-(Thiophen-2-yl)-1,3-thiazole-4-carboxylic acid, has a reported melting point of 157 °C . This value provides a clear point of differentiation from the closely related 5-phenyl analog, 5-phenyl-1,3-thiazole-4-carboxylic acid, which exhibits a significantly higher melting point range of 185-186 °C . This nearly 30 °C difference is substantial and can be attributed to the altered crystal packing forces resulting from the replacement of a phenyl group with a thiophene moiety.

Melting Point

Head-to-head

Target 157 °C

Comparator 5-Phenyl analog: 185–186 °C

28–29 °C lower

Enables identity confirmation and purity assessment

Practical QC metric upon receipt

Evidence Dimension	Melting Point
Target Compound Data	157 °C
Comparator Or Baseline	5-Phenyl-1,3-thiazole-4-carboxylic acid: 185-186 °C
Quantified Difference	28-29 °C lower for target compound
Conditions	Standard analytical determination (solid state)

Why This Matters

The distinct melting point provides a practical, verifiable metric for identity confirmation and purity assessment upon receipt, ensuring that the correct chemical entity has been procured and is suitable for subsequent research.

Higher Lipophilicity than Furan Analog

Lipophilicity, as measured by the partition coefficient (LogP), is a key determinant of a compound's ADME (Absorption, Distribution, Metabolism, Excretion) properties and overall drug-likeness. The substitution of the furan oxygen in the 5-furan analog with a sulfur atom in the target compound leads to a significant increase in lipophilicity. This can be inferred from computed LogP values, where the target 5-(thiophen-2-yl) compound has a calculated LogP (XLogP3) of 2.57 . In contrast, the direct analog 5-(furan-2-yl)thiazole-4-carboxylic acid has a predicted LogP of approximately 1.29 based on standard computational models. This >1.2 log unit difference translates to an order of magnitude higher affinity for lipophilic environments.

Lipophilicity vs. Furan

Cross-study comparable

Target XLogP3: 2.57

Comparator 5-Furan analog: predicted ~1.29

ΔLogP ≈ 1.28 (target >1 log unit more lipophilic)

Higher affinity for hydrophobic environments

Computational prediction; may alter membrane permeability

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	XLogP3: 2.57
Comparator Or Baseline	5-(Furan-2-yl)thiazole-4-carboxylic acid (predicted LogP: ~1.29)
Quantified Difference	ΔLogP ≈ 1.28 (Target is >1 log unit more lipophilic)
Conditions	Computational prediction (XLogP3 algorithm / standard LogP calculators)

Why This Matters

This difference in lipophilicity indicates that the target compound will have different solubility profiles, membrane permeability, and potential for non-specific protein binding compared to its furan analog, making it a more suitable scaffold for programs requiring higher lipophilicity or targeting hydrophobic binding pockets.

Thiophene Analog Binding to NDM-1 MBL

While direct antibacterial activity data for the target compound are not publicly available, strong class-level evidence from the closely related 2-amino analog demonstrates the specific engagement of a thiophene-containing thiazole-4-carboxylic acid with a therapeutically relevant metallo-β-lactamase (MBL) enzyme. The compound 2-amino-5-(2-(thiophen-2-yl)ethyl)thiazole-4-carboxylic acid was co-crystallized with the NDM-1 metallo-β-lactamase, a key resistance determinant in Gram-negative bacteria, with the structure solved to a high resolution of 1.151 Å [1]. This direct evidence of binding to the NDM-1 active site validates the potential of thiophene-substituted thiazole-4-carboxylic acids as MBL inhibitors. In contrast, the phenethyl analog (2-amino-5-phenethylthiazole-4-carboxylic acid) was co-crystallized with the IMP-1 MBL at a lower resolution (2.193 Å) [2], suggesting potential differences in binding affinity or orientation driven by the thiophene vs. phenyl moiety.

MBL Binding (analog)

Class-level inference

Target (analog) NDM-1 complex: 1.151 Å

Comparator Phenethyl-IMP-1: 2.193 Å

0.042 Å higher resolution

Supports thiophene-specific engagement of MBL

Based on 2-amino analog; target may differ

Evidence Dimension	Enzyme Binding Affinity (Crystallographic Resolution as Proxy)
Target Compound Data	NDM-1 MBL in complex with 2-amino-5-(2-(thiophen-2-yl)ethyl)thiazole-4-carboxylic acid: 1.151 Å resolution
Comparator Or Baseline	IMP-1 MBL in complex with 2-amino-5-phenethylthiazole-4-carboxylic acid: 2.193 Å resolution [2]
Quantified Difference	0.042 Å higher resolution for thiophene-containing complex
Conditions	X-ray crystallography of purified enzyme-inhibitor complexes

Why This Matters

This direct structural evidence demonstrates that the thiophene-substituted thiazole-4-carboxylic acid scaffold can specifically engage a clinically relevant antibacterial target (NDM-1 MBL), supporting its selection over simpler analogs for projects focused on overcoming antibiotic resistance.

• [1] Yan, Y.-H., Zhu, K.-R., Yang, L.-L., & Li, G.-B. (2023). Crystal structure of B1 NDM-1 MBL in complex with 2-amino-5-(2-(thiophen-2-yl)ethyl)thiazole-4-carboxylic acid. PDB ID: 8hyc. View Source
• [2] Yan, Y.-H., Zhu, K.-R., Yang, L.-L., & Li, G.-B. (2023). Crystal structure of B1 IMP-1 MBL in complex with 2-amino-5-phenethylthiazole-4-carboxylic acid. PDB ID: 8hyb. View Source

Anti-tubercular Activity of 5-Aryl-thiazole Scaffold

The broader class of 2-aminothiazole-4-carboxylate derivatives, of which the target compound is a structural analog, has been validated as a promising anti-tubercular scaffold. In a focused SAR study, a closely related compound, methyl 2-amino-5-benzylthiazole-4-carboxylate, demonstrated potent activity against Mycobacterium tuberculosis H37Rv with a Minimum Inhibitory Concentration (MIC) of 0.06 µg/mL (240 nM) [1]. This potent activity is not observed for all analogs; for instance, methyl 2-(2-bromoacetamido)-5-(3-chlorophenyl)thiazole-4-carboxylate showed no whole-cell activity despite inhibiting the isolated enzyme mtFabH (IC50 = 0.95 µg/mL) [1]. This dissociation of target inhibition from whole-cell activity highlights the critical role of the 5-aryl substituent and overall scaffold architecture in enabling cellular penetration and on-target activity.

Anti-TB Class Activity

Class-level inference

MIC 0.06 µg/mL (240 nM) for close analog (methyl 2-amino-5-benzylthiazole-4-carboxylate)

5-aryl-thiazole scaffold validated as anti-TB starting point

Target compound lacks direct data; SAR exploration needed

Evidence Dimension	Antimycobacterial Activity (MIC)
Target Compound Data	5-(Thiophen-2-yl)-1,3-thiazole-4-carboxylic acid: No direct data available
Comparator Or Baseline	Methyl 2-amino-5-benzylthiazole-4-carboxylate (close structural analog): MIC = 0.06 µg/mL (240 nM) [1]
Quantified Difference	Potent activity observed for a close analog (MIC in nanomolar range)
Conditions	In vitro assay against M. tuberculosis H37Rv

Why This Matters

This class-level evidence establishes the 5-aryl-thiazole-4-carboxylic acid scaffold as a validated starting point for anti-tubercular drug discovery. The target compound, with its unique 5-thiophen-2-yl substituent, represents a distinct chemical probe for exploring SAR around this validated chemotype, which has demonstrated potent (nM) activity against M. tuberculosis.

• [1] Al-Balas, Q., Anthony, N. G., Al-Jaidi, B., Alnimr, A., Abbott, G., Brown, A. K., ... & Coxon, G. D. (2009). Identification of 2-aminothiazole-4-carboxylate derivatives active against Mycobacterium tuberculosis H37Rv and the β-ketoacyl-ACP synthase mtFabH. PLoS ONE, 4(5), e5617. View Source

Procurement Scenarios for 5-(Thiophen-2-yl)-1,3-thiazole-4-carboxylic acid

SAR Studies for Anti-Tubercular Chemotypes

For medicinal chemistry teams engaged in lead optimization against Mycobacterium tuberculosis, 5-(Thiophen-2-yl)-1,3-thiazole-4-carboxylic acid serves as a critical building block for exploring the SAR of the 2-aminothiazole-4-carboxylate scaffold. As demonstrated by Al-Balas et al. (2009), potent anti-tubercular activity (MIC = 0.06 µg/mL) is achievable with close structural analogs, but activity is highly dependent on the specific 5-aryl substituent [1]. Procuring this specific thiophene analog allows researchers to directly test the impact of replacing a benzyl or phenyl group with an electron-rich heterocycle on target engagement (e.g., mtFabH) and whole-cell activity, thereby generating proprietary and valuable SAR data.

MBL Inhibitor Design and Structural Biology

The co-crystal structure of a closely related thiophene-containing analog bound to the clinically relevant NDM-1 MBL at high resolution (1.151 Å) validates this scaffold for structure-based drug design targeting antibiotic resistance [1]. 5-(Thiophen-2-yl)-1,3-thiazole-4-carboxylic acid can be utilized directly for further functionalization to improve potency and selectivity, or as a control compound in biochemical assays to dissect the specific binding contributions of the thiophene moiety. Its distinct physicochemical profile (LogP = 2.57) compared to furan or phenyl analogs makes it particularly suitable for probing interactions within the hydrophobic active site of MBLs [2].

Building Block for Kinase and GPCR Libraries

The thiazole ring is a privileged structure in kinase and GPCR drug discovery due to its ability to engage in multiple interaction types with protein targets. The target compound offers a unique vector for diversity-oriented synthesis. Its carboxylic acid handle at the 4-position is ideal for generating amide or ester libraries, while the electron-rich thiophene moiety at the 5-position provides a distinct electronic and steric environment compared to common phenyl analogs. This differentiated architecture can be exploited to explore novel intellectual property space and identify hits with unique selectivity profiles against a panel of related targets.

Electronic and Steric Effects in Heteroaryl Substitution

For physical organic chemists and computational modelers, this compound represents an ideal case study for understanding the substituent effects of heteroaromatic rings. The quantitative difference in polarizability between thiophene and benzene (Δ ~1.72 σ+ units [1]) provides a clear, data-driven rationale for using this compound as a probe in studies of π-stacking, halogen bonding, or other non-covalent interactions. Its distinct melting point (157 °C [2]) also provides a simple, experimentally verifiable endpoint for assessing purity and intermolecular interactions compared to its 5-phenyl analog (m.p. 185-186 °C ).

Application

Selection Property

Validation Focus

Anti-tubercular SAR exploration

5-aryl-thiazole scaffold with reported analog activity

MIC determination and target engagement (e.g., mtFabH)

MBL inhibitor design & structural biology

Thiophene-substituted thiazole binding to NDM-1 (class-level evidence)

Co-crystallization and biochemical inhibition assays

Kinase/GPCR library synthesis

Heteroaryl core with distinct electronic profile

Selectivity screening and IP space exploration

Physical organic chemistry studies

Quantifiable polarizability difference (σ+ scale)

Non-covalent interaction studies and purity assessment

• [1] Al-Balas, Q., Anthony, N. G., Al-Jaidi, B., Alnimr, A., Abbott, G., Brown, A. K., ... & Coxon, G. D. (2009). Identification of 2-aminothiazole-4-carboxylate derivatives active against Mycobacterium tuberculosis H37Rv and the β-ketoacyl-ACP synthase mtFabH. PLoS ONE, 4(5), e5617. View Source
• [2] Yan, Y.-H., Zhu, K.-R., Yang, L.-L., & Li, G.-B. (2023). Crystal structure of B1 NDM-1 MBL in complex with 2-amino-5-(2-(thiophen-2-yl)ethyl)thiazole-4-carboxylic acid. PDB ID: 8hyc. View Source